H-Pro-OtBu . dibenzenesulfonimide
CAS No.: 83283-35-6
VCID: VC21538812
Molecular Formula: C21H28N2O6S2
Molecular Weight: 468.6 g/mol
* For research use only. Not for human or veterinary use.

Description |
H-Pro-OtBu . dibenzenesulfonimide is a chemical compound that combines L-proline tert-butyl ester with dibenzenesulfonimide. This compound is notable for its applications in organic synthesis and medicinal chemistry. The synthesis of H-Pro-OtBu . dibenzenesulfonimide typically involves the combination of L-proline tert-butyl ester and dibenzenesulfonimide under controlled conditions. SynthesisThe synthesis of H-Pro-OtBu . dibenzenesulfonimide involves two main steps:
ApplicationsH-Pro-OtBu . dibenzenesulfonimide finds applications primarily in organic synthesis and medicinal chemistry. It is used as an intermediate in various organic reactions and in the synthesis of complex molecules. Related CompoundsSeveral compounds share structural or functional similarities with H-Pro-OtBu . dibenzenesulfonimide:
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CAS No. | 83283-35-6 | |||||||||||||||
Product Name | H-Pro-OtBu . dibenzenesulfonimide | |||||||||||||||
Molecular Formula | C21H28N2O6S2 | |||||||||||||||
Molecular Weight | 468.6 g/mol | |||||||||||||||
IUPAC Name | N-(benzenesulfonyl)benzenesulfonamide;tert-butyl (2S)-pyrrolidine-2-carboxylate | |||||||||||||||
Standard InChI | InChI=1S/C12H11NO4S2.C9H17NO2/c14-18(15,11-7-3-1-4-8-11)13-19(16,17)12-9-5-2-6-10-12;1-9(2,3)12-8(11)7-5-4-6-10-7/h1-10,13H;7,10H,4-6H2,1-3H3/t;7-/m.0/s1 | |||||||||||||||
Standard InChIKey | QWCDJOBXFKHRJN-ZLTKDMPESA-N | |||||||||||||||
Isomeric SMILES | CC(C)(C)OC(=O)[C@@H]1CCCN1.C1=CC=C(C=C1)S(=O)(=O)NS(=O)(=O)C2=CC=CC=C2 | |||||||||||||||
SMILES | CC(C)(C)OC(=O)C1CCCN1.C1=CC=C(C=C1)S(=O)(=O)NS(=O)(=O)C2=CC=CC=C2 | |||||||||||||||
Canonical SMILES | CC(C)(C)OC(=O)C1CCCN1.C1=CC=C(C=C1)S(=O)(=O)NS(=O)(=O)C2=CC=CC=C2 | |||||||||||||||
Synonyms | 83283-35-6;L-Prolinetert-butylesterdibenzenesulfonimidesalt;P8282_SIGMA;H-Pro-OtBu.dibenzenesulfonimide;EINECS280-365-2;L-Prolinet-butylesterdibenzenesulfonimidesalt;tert-ButylL-prolinate,compoundwithN-(phenylsulphonyl)benzenesulphonamide(1:1) | |||||||||||||||
PubChem Compound | 16219877 | |||||||||||||||
Last Modified | Aug 15 2023 |
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